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Compound of Interest

Compound Name: Fenvalerate-d6

Cat. No.: B12390720 Get Quote

For researchers, scientists, and professionals in drug development requiring high-purity

Fenvalerate-d6 for analytical and research purposes, several reputable commercial suppliers

provide this deuterated internal standard. This guide offers an in-depth overview of available

products, their technical specifications, and a general framework for their application in

experimental workflows.

Commercial Supplier Analysis
High-purity Fenvalerate-d6 is primarily available from specialized chemical suppliers that focus

on stable isotope-labeled compounds and analytical standards. These standards are crucial for

use in mass spectrometry-based applications, such as liquid chromatography-mass

spectrometry (LC-MS) or gas chromatography-mass spectrometry (GC-MS), to ensure

accurate quantification of the unlabeled parent compound, Fenvalerate.

Key Suppliers and Product Specifications
A primary supplier identified for high-purity Fenvalerate-d6 is Cambridge Isotope Laboratories,

Inc. (CIL). The product specifications are detailed below, providing a clear basis for comparison

and selection.
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Parameter Cambridge Isotope Laboratories, Inc. (CIL)

Product Name Fenvalerate (D6, 98%) 100 µg/mL in nonane

Catalog Number DLM-10035-1.2

Chemical Purity 98%[1]

Isotopic Enrichment
Not explicitly stated, but implied by "D6"

designation

Concentration 100 µg/mL in nonane[1]

Molecular Formula C25H16D6ClNO3[1]

Molecular Weight 425.94[1]

CAS Number (Unlabeled) 51630-58-1[1]

Format Solution

Storage Temperature Freezer (-20°C)[1]

Application
Environmental Analysis, Pesticide/Herbicide and

Metabolite Standards[1]

Other suppliers of Fenvalerate and related reference materials include HPC Standards, which

offers a D5-Fenvalerate, as well as LGC Standards, AccuStandard, and Sigma-Aldrich, which

provide the unlabeled Fenvalerate standard and may offer deuterated versions upon inquiry.[2]

[3][4] Researchers are encouraged to request Certificates of Analysis (CoA) from suppliers for

detailed lot-specific information on purity and isotopic enrichment.

Experimental Protocols and Methodologies
While the specific, proprietary synthesis and purification protocols for commercial Fenvalerate-
d6 are not publicly disclosed by suppliers, the general application of such standards in

analytical workflows is well-established. The following outlines a typical experimental protocol

for the use of Fenvalerate-d6 as an internal standard for the quantification of Fenvalerate in a

sample matrix.
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General Protocol for Sample Analysis using Fenvalerate-
d6 Internal Standard

Standard Preparation:

Prepare a stock solution of the certified Fenvalerate-d6 standard.

Create a series of calibration standards by spiking known concentrations of unlabeled

Fenvalerate into a blank matrix, with a constant, known concentration of Fenvalerate-d6
added to each.

Sample Preparation:

Extract Fenvalerate from the sample matrix (e.g., tissue, soil, water) using an appropriate

solvent and extraction technique (e.g., QuEChERS, solid-phase extraction).

Add a known amount of the Fenvalerate-d6 internal standard to the sample extract.

Concentrate or dilute the sample as necessary.

Instrumental Analysis:

Analyze the calibration standards and the prepared samples using LC-MS/MS or GC-MS.

Monitor the specific mass transitions for both unlabeled Fenvalerate and Fenvalerate-d6.

Data Analysis:

Construct a calibration curve by plotting the ratio of the peak area of Fenvalerate to the

peak area of Fenvalerate-d6 against the concentration of Fenvalerate.

Determine the concentration of Fenvalerate in the samples by interpolating their peak area

ratios on the calibration curve.

Visualizing Workflows and Relationships
To further clarify the processes and concepts involved in utilizing high-purity Fenvalerate-d6,

the following diagrams have been generated.
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Caption: Experimental workflow for using a Fenvalerate-d6 internal standard.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426
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